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Compound of Interest

Compound Name: 5-Chloro-2-propoxypyridine
CAS No.: 1160018-61-0
Cat. No.: B1646577
Get Quote
. J

Executive Summary & Risk Profile

Handling 5-Chloro-2-propoxypyridine requires a nuanced approach that goes beyond
standard organic solvent protocols. Unlike simple pyridine, the addition of the propoxy group at
the C2 position significantly increases the molecule's lipophilicity (LogP).

Why this matters: Increased lipophilicity facilitates rapid dermal absorption. While standard
pyridine is a known systemic toxin, this derivative poses a heightened risk of "silent"
permeation through standard laboratory gloves before physical degradation is visible.

Hazard Identification (GHS Classifications)

o Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1][2]
» Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1][2]
» Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.[1]

e STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >100 mg quantities.

Component

Minimum Specification

Scientific Rationale

Hand Protection (Splash)

Double Gloving:Inner: Nitrile (4
mil) Outer: Nitrile (5-8 mil)

Pyridine derivatives can swell
nitrile. Double gloving provides
a "time-buffer" for removal

upon contamination.

Hand Protection

(Immersion/High Risk)

Laminate (Silver Shield/4H)
under Nitrile

Laminate films offer >480 min
breakthrough time against
halogenated aromatics where

nitrile fails in <15 min.

Eye Protection

Chemical Splash Goggles
(ANSI z87.1)

Safety glasses are insufficient
due to the risk of irreversible
corneal damage from alkaline

pyridine derivatives.

Respiratory

Fume Hood (Face velocity: 80-
100 fpm)

The vapor pressure is
sufficient to cause respiratory
mucosal irritation. Work must
be contained.[2][3][4][5][6]

Body Defense

Lab Coat (Poly/Cotton) +

Chemical Apron

Standard lab coats are porous.
An impervious apron prevents
chest/lap absorption during

spills.

Operational Protocol: Step-by-Step
Phase 1: Pre-Operational Setup

 Verify Engineering Controls: Confirm fume hood certification is within 12 months.

» Solvent Compatibility: Ensure 5-Chloro-2-propoxypyridine is not mixed with strong

oxidizing agents (e.g., concentrated
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, peroxides) or strong acids during storage, as this can generate exothermic decomposition.

Phase 2: Weighing & Transfer

e The "Static" Risk: Halogenated pyridines can be static-prone. Use an anti-static gun if
weighing solid/viscous liquid forms.

e Technique:
o Place the balance inside the fume hood.

o If the balance cannot be moved, tare a vial in the hood, transport it to the balance in a
secondary container, weigh, and return immediately.

o Never open the stock container outside the hood.

Phase 3: Reaction Monitoring

o Heating: If the reaction requires heat, use a silicone oil bath or heating block. Avoid water
baths if possible to prevent hydrolysis or steam distillation of the pyridine derivative in the
event of a flask rupture.

Phase 4: Spill Response Logic

e Minor Spill (<5 mL): Absorb with vermiculite or sand. Neutralize with weak citric acid if odor is
strong (though this is primarily for bare pyridine, it helps mitigate volatility).

e Major Spill (>50 mL): Evacuate the immediate area. Do not attempt cleanup without SCBA if

vapors are overwhelming.

Visualization: Safety & Logistics Workflows
Diagram 1: Operational Safety Workflow

This workflow enforces a "Check-Gate" system to prevent exposure during routine handling.
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Reaction:
Closed System
Temp < 100°C

Storage: Preparation: leighing: .
Cool, Dry, Inert Gas Retrieval | Check Hood Flow ~ [—PPE Verified Inside Hood Only ontaminated Wipes_________ BN =< NS,
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Start: Receipt of Chemical

Click to download full resolution via product page

Caption: Linear safety workflow emphasizing containment at the weighing stage, the highest
risk point for inhalation exposure.

Diagram 2: PPE Decision Logic

Use this decision tree to select the correct glove material based on exposure duration.

Define Task

Contact Duration?

Weighing/Transfer \ Spill Cleanup/Synthesis
Splash Risk Only Immersion/Handling
(< 5 mins) (> 15 mins)

Double Nitrile Gloves Silver Shield / Laminate

(Change immediately if splashed) (Under Nitrile for grip)

Click to download full resolution via product page

Caption: Decision matrix for glove selection. Note that standard Nitrile degrades rapidly against
concentrated pyridine derivatives.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1646577/docs?utm_src=pdf-body-img#operational-safety-guide-5-chloro-2-propoxypyridine-handling-logistics
https://www.benchchem.com/product/b1646577/docs?utm_src=pdf-body-img#operational-safety-guide-5-chloro-2-propoxypyridine-handling-logistics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1646577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Waste Disposal & Deactivation[7][8]

Disposal Classification:

 RCRA Code: Not specifically listed, but must be treated as D001 (Ignitable) or Halogenated
Organic Solvent.

o Stream: Segregate into "Halogenated Organic Waste." Do not mix with non-halogenated
solvents (e.g., acetone/ethanol waste) if your facility recycles non-halogenated streams, as
the chlorine atom contaminates the recycling batch.

Deactivation (Glassware):
» Rinse glassware with acetone inside the fume hood.
o Collect the acetone rinse in the Halogenated Waste container.

e Wash glassware with an aqueous detergent (Alconox) to remove ionic residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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